![molecular formula C10H16N4O3S B284609 (2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea](/img/structure/B284609.png)
(2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea
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Overview
Description
(2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea, also known as EETU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EETU is a thiazolidinone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of (2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. This compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. This compound has also been reported to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and bacteria. This compound has also been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In animal studies, this compound has been shown to reduce inflammation and tumor growth.
Advantages and Limitations for Lab Experiments
(2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea has several advantages for lab experiments, including its ease of synthesis and availability. This compound is also stable under various conditions, making it suitable for use in various assays. However, this compound has some limitations, including its low solubility in water, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of (2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea. One potential direction is the development of this compound derivatives with improved properties, such as increased solubility and potency. Another direction is the study of this compound in combination with other drugs or compounds to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of this compound derivatives and the study of this compound in combination with other drugs or compounds.
Synthesis Methods
(2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea can be synthesized using various methods, including the reaction of 3-ethyl-2-(E)-ethylimino-4-thioxo-3,4-dihydrothiazole with acetyl isocyanate in the presence of a base. Another method involves the reaction of 3-ethyl-2-(E)-ethylimino-4-thiazolidinone with acetyl isocyanate. The synthesis of this compound has also been achieved using a one-pot reaction involving the reaction of ethyl isocyanate, acetic anhydride, and 3-ethyl-2-(E)-ethylimino-4-thiazolidinone.
Scientific Research Applications
(2-{3-Ethyl-2-[(E)-ethylimino]-4-oxo-thiazolidin-5-yl}-acetyl)-urea has been extensively studied for its potential applications in various fields, including medicinal chemistry, agrochemistry, and material science. In medicinal chemistry, this compound has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. This compound has also been studied for its potential use as an herbicide in agrochemistry. In material science, this compound has been used as a building block for the synthesis of novel materials.
Properties
Molecular Formula |
C10H16N4O3S |
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Molecular Weight |
272.33 g/mol |
IUPAC Name |
N-carbamoyl-2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide |
InChI |
InChI=1S/C10H16N4O3S/c1-3-12-10-14(4-2)8(16)6(18-10)5-7(15)13-9(11)17/h6H,3-5H2,1-2H3,(H3,11,13,15,17) |
InChI Key |
YMRGFUPHZQHMLB-UHFFFAOYSA-N |
SMILES |
CCN=C1N(C(=O)C(S1)CC(=O)NC(=O)N)CC |
Canonical SMILES |
CCN=C1N(C(=O)C(S1)CC(=O)NC(=O)N)CC |
Origin of Product |
United States |
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